Cas no 74681-68-8 (Hoechst S 769121)

• Product Name: Hoechst S 769121
• CAS No: 74681-68-8
• MF: C₂₅H₂₈Cl₃N₇O₂S
• MW: 596.959520339966
• CID: 563925
• PubChem ID: 123837
• Update Time: 2025-04-19

Hoechst S 769121 Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-[5-(4-methyl-1-piperazinyl)[2,5'-bi-1H-benzimidazol]-2'-yl]-, hydrochloride(1:3)
• 4-(5-(4-Methyl-1-piperazinyl)(2,5'-bi-1H-benzimidazol)-2'-yl)benzenesulfonamide trihydrochloride
• 4-[6-(4-methylpiperazin-1-yl)-1H,3'H-2,5'-bibenzimidazol-2'-yl]benzenesulfonamide trihydrochloride
• Hoechst S 769121
• Hoe-S769121
• Nuclear yellow
• 4-[5-(4-Methyl-1-piperazinyl)[2,5'-bi-1H-benzimidazol]-2'-yl]-benzenesulfonamide trihydrochloride
• 4-[6-[6-(4-methylpiperazin-1-yl)-1H-benzimidazol-2-yl]-1H-benzimidazol-2-yl]benzenesulfonamide;trihydrochloride
• A915636
• 4-(5-(4-methylpiperazin-1-yl)-1H,1'H-[2,5'-bibenzo[d]imidazol]-2'-yl)benzenesulfonamide trihydrochloride
• F84922
• 74681-68-8
• CS-1304
• MS-30589
• AKOS040744103
• 4-[6-(4-Methylpiperazin-1-yl)-1H,1'H-[2,5'-bibenzimidazol]-2'-yl]benzene-1-sulfonamide--hydrogen chloride (1/3)
• nuclearyellow
• ZCA68168
• 4-[5-(4-methylpiperazin-1-yl)-1h,1'h-2,5'-bibenzimidazol-2'-yl]benzenesulfonamide trihydrochloride
• HY-15619
• DTXSID30996200
• Hoechst S769121
• 4-{5-[5-(4-methylpiperazin-1-yl)-1H-1,3-benzodiazol-2-yl]-1H-1,3-benzodiazol-2-yl}benzenesulfonamide trihydrochloride
• 4-(6-(4-Methylpiperazin-1-yl)-1H,3'H-[2,5'-bibenzo[d]imidazol]-2'-yl)benzenesulfonamide trihydrochloride
• DA-56333

• MDL： N/A
• Inchi： 1S/C25H25N7O2S.3ClH/c1-31-10-12-32(13-11-31)18-5-9-21-23(15-18)30-25(28-21)17-4-8-20-22(14-17)29-24(27-20)16-2-6-19(7-3-16)35(26,33)34;;;/h2-9,14-15H,10-13H2,1H3,(H,27,29)(H,28,30)(H2,26,33,34);3*1H
• InChI Key： NZVGXJAQIQJIOY-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.S(C1C=CC(=CC=1)C1=NC2=CC=C(C=C2N1)C1=NC2=CC=C(C=C2N1)N1CCN(C)CC1)(N)(=O)=O

Computed Properties

• Exact Mass: 595.109
• Monoisotopic Mass: 595.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 38
• Rotatable Bond Count: 4
• Complexity: 837
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 132A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.3423 (rough estimate)
• Melting Point: >300℃
• Boiling Point: 813.6°C at 760 mmHg
• Flash Point: 445.8°C
• Refractive Index: 1.6000 (estimate)
• Solubility: Soluble in dimethyl sulfoxide, water
• λmax: 355 nm
• Vapor Pressure: No data available

Hoechst S 769121 Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles